Cas no 1346604-60-1 (2,3-Dihydro-6-methoxy-5-(methoxymethoxy)-1H-inden-1-one)

• Product Name: 2,3-Dihydro-6-methoxy-5-(methoxymethoxy)-1H-inden-1-one
• CAS No: 1346604-60-1
• MF: C₁₂H₁₄O₄
• MW: 222.237164020538
• CID: 1063565
• Update Time: 2025-11-02

2,3-Dihydro-6-methoxy-5-(methoxymethoxy)-1H-inden-1-one Chemical and Physical Properties

Names and Identifiers

• 2,3-Dihydro-6-methoxy-5-(methoxymethoxy)-
• 6-methoxy-5-(methoxymethoxy)-2,3-dihydroinden-1-one
• 2,3-Dihydro-6-methoxy-5-(methoxymethoxy)-1H-inden-1-one

• Inchi： 1S/C12H14O4/c1-14-7-16-12-5-8-3-4-10(13)9(8)6-11(12)15-2/h5-6H,3-4,7H2,1-2H3
• InChI Key： AFJFMVDCPCJCST-UHFFFAOYSA-N
• SMILES： O(COC)C1C(=CC2C(CCC=2C=1)=O)OC

Computed Properties

• Exact Mass: 222.08900

Experimental Properties

• PSA: 44.76000
• LogP: 1.80680

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Indanes Indanones

Additional information on 2,3-Dihydro-6-methoxy-5-(methoxymethoxy)-1H-inden-1-one

2,3-Dihydro-6-methoxy-5-(methoxymethoxy)-1H-inden-1-one (CAS No. 1346604-60-1): A Comprehensive Overview

2,3-Dihydro-6-methoxy-5-(methoxymethoxy)-1H-inden-1-one (CAS No. 1346604-60-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and synthetic chemistry research. This methoxy-substituted indenone derivative exhibits unique structural features that make it valuable for various applications, particularly in drug discovery and material science.

The molecular structure of 2,3-dihydro-6-methoxy-5-(methoxymethoxy)-1H-inden-1-one contains two distinctive functional groups: a methoxy group at position 6 and a methoxymethoxy group at position 5. These modifications significantly influence the compound's reactivity and potential biological activities. Researchers have shown particular interest in this indenone scaffold due to its potential as a building block for more complex molecules in medicinal chemistry.

Recent studies have explored the synthetic applications of 1346604-60-1 in developing novel therapeutic agents. The compound's dihydroindenone core serves as an excellent precursor for creating various biologically active molecules. Its structural flexibility allows for multiple modification points, making it particularly valuable in combinatorial chemistry and high-throughput screening approaches that are currently revolutionizing drug discovery processes.

In the context of current research trends, 2,3-dihydro-6-methoxy-5-(methoxymethoxy)-1H-inden-1-one has been investigated for its potential role in developing small molecule inhibitors targeting specific enzymatic pathways. The pharmaceutical industry's growing focus on targeted therapies has increased demand for such specialized intermediates. This aligns with the broader industry shift toward precision medicine and personalized treatment approaches.

The compound's physicochemical properties, including its solubility profile and stability characteristics, make it particularly suitable for various formulation development processes. Researchers have noted that the methoxymethoxy protected indenone demonstrates favorable characteristics for further chemical transformations while maintaining sufficient stability under standard laboratory conditions.

From a synthetic chemistry perspective, CAS 1346604-60-1 represents an interesting case study in protective group chemistry. The methoxymethoxy group serves as a protective moiety that can be selectively removed under specific conditions, allowing for sequential functionalization of the molecular scaffold. This property has made the compound valuable in multi-step synthetic routes where selective protection and deprotection strategies are required.

Market analysis indicates growing interest in functionalized indenone derivatives like 2,3-dihydro-6-methoxy-5-(methoxymethoxy)-1H-inden-1-one, particularly from pharmaceutical companies engaged in neurodegenerative disease research. The compound's structural features show potential for crossing the blood-brain barrier, making it relevant to current research on central nervous system disorders—a particularly active area given the aging global population and increasing prevalence of neurological conditions.

Quality control of 1346604-60-1 typically involves advanced analytical techniques including HPLC, mass spectrometry, and NMR spectroscopy. The compound's purity is crucial for research applications, especially when used as an intermediate in sensitive synthetic pathways. Current good manufacturing practices (cGMP) standards are increasingly being applied to such specialized intermediates as regulatory requirements for pharmaceutical ingredients become more stringent worldwide.

Environmental and safety considerations for 2,3-dihydro-6-methoxy-5-(methoxymethoxy)-1H-inden-1-one follow standard laboratory chemical handling protocols. While not classified as highly hazardous, proper personal protective equipment is recommended when working with this compound, in line with general laboratory safety principles that have gained increased attention in recent years following several high-profile laboratory incidents.

The future research directions for CAS No. 1346604-60-1 appear promising, with potential applications extending beyond pharmaceuticals into materials science. The compound's conjugated system and functional group arrangement suggest possible utility in organic electronic materials, an area experiencing rapid growth due to increasing demand for flexible electronics and sustainable energy solutions.

Supply chain dynamics for 2,3-dihydro-6-methoxy-5-(methoxymethoxy)-1H-inden-1-one reflect the broader trends in fine chemicals procurement. There's growing emphasis on reliable, audit-able supply chains with complete documentation—a response to increasing regulatory scrutiny and quality requirements in the pharmaceutical industry. This has led to greater transparency in the sourcing of such specialized intermediates.

In conclusion, 2,3-Dihydro-6-methoxy-5-(methoxymethoxy)-1H-inden-1-one (CAS No. 1346604-60-1) represents a versatile and valuable compound in modern chemical research. Its unique structural features and synthetic flexibility position it as an important building block in pharmaceutical development and other advanced applications. As research continues to uncover new potential uses for this functionalized indenone derivative, its significance in scientific and industrial contexts is likely to grow further.